Cas no 922511-27-1 (5-Chloro-2-(4-chlorophenylthio)phenylhydrazine Hydrochloride)

• Product Name: 5-Chloro-2-(4-chlorophenylthio)phenylhydrazine Hydrochloride
• CAS No: 922511-27-1
• MF: C₁₂H₁₁Cl₃N₂S
• MW: 321.653138399124
• CID: 4719824
• Update Time: 2025-06-08

5-Chloro-2-(4-chlorophenylthio)phenylhydrazine Hydrochloride Chemical and Physical Properties

Names and Identifiers

• [5-Chloro-2-(4-chlorophenylthio)phenyl]hydrazine Hydrochloride
• 5-Chloro-2-(4-chlorophenylthio)phenylhydrazine Hydrochloride

• Inchi： 1S/C12H10Cl2N2S.ClH/c13-8-1-4-10(5-2-8)17-12-6-3-9(14)7-11(12)16-15;/h1-7,16H,15H2;1H
• InChI Key： RQHINMQDDOQFSG-UHFFFAOYSA-N
• SMILES： S(C1C=CC(Cl)=CC=1)C1C=CC(Cl)=CC=1NN.Cl

Additional information on 5-Chloro-2-(4-chlorophenylthio)phenylhydrazine Hydrochloride

Recent Advances in the Study of 5-Chloro-2-(4-chlorophenylthio)phenylhydrazine Hydrochloride (CAS: 922511-27-1)

5-Chloro-2-(4-chlorophenylthio)phenylhydrazine Hydrochloride (CAS: 922511-27-1) is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. Recent studies have explored its potential applications in drug discovery, particularly as a precursor or intermediate in the synthesis of novel therapeutic agents. This research brief aims to summarize the latest findings related to this compound, focusing on its chemical properties, biological activities, and potential therapeutic applications.

Recent literature highlights the role of 5-Chloro-2-(4-chlorophenylthio)phenylhydrazine Hydrochloride in the development of inhibitors targeting specific enzymatic pathways. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility as a key intermediate in the synthesis of tyrosine kinase inhibitors, which are pivotal in cancer therapy. The study revealed that derivatives of this compound exhibit promising inhibitory activity against certain oncogenic kinases, suggesting its potential as a scaffold for anticancer drug development.

Another area of interest is the compound's application in antimicrobial research. A 2022 paper in Bioorganic & Medicinal Chemistry Letters reported that 5-Chloro-2-(4-chlorophenylthio)phenylhydrazine Hydrochloride derivatives displayed moderate to strong activity against a range of Gram-positive and Gram-negative bacteria. The study emphasized the importance of structural modifications to enhance potency and reduce toxicity, providing a foundation for future antimicrobial drug design.

In addition to its biological activities, recent advancements in synthetic methodologies have improved the efficiency of producing 5-Chloro-2-(4-chlorophenylthio)phenylhydrazine Hydrochloride. A 2023 publication in Organic Process Research & Development outlined a novel, scalable synthesis route that reduces byproduct formation and increases yield. This development is particularly relevant for industrial-scale production, ensuring a reliable supply for further research and development.

Despite these promising findings, challenges remain in optimizing the pharmacokinetic and pharmacodynamic properties of derivatives based on this compound. Ongoing research is focused on addressing issues such as bioavailability and metabolic stability. Collaborative efforts between academic and industrial researchers are expected to drive further innovations in this area.

In conclusion, 5-Chloro-2-(4-chlorophenylthio)phenylhydrazine Hydrochloride (CAS: 922511-27-1) continues to be a valuable compound in chemical biology and pharmaceutical research. Its versatility as a synthetic intermediate and its potential therapeutic applications make it a subject of ongoing investigation. Future studies will likely explore its utility in additional therapeutic areas, further solidifying its role in drug discovery.